molecular formula C12H13F2NO4 B8498057 2-(3,5-Difluoro-pyridin-2-yl)-malonic acid diethyl ester CAS No. 896107-33-8

2-(3,5-Difluoro-pyridin-2-yl)-malonic acid diethyl ester

Cat. No.: B8498057
CAS No.: 896107-33-8
M. Wt: 273.23 g/mol
InChI Key: RHJHXQJBPCEKKR-UHFFFAOYSA-N
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Description

2-(3,5-Difluoro-pyridin-2-yl)-malonic acid diethyl ester is a useful research compound. Its molecular formula is C12H13F2NO4 and its molecular weight is 273.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

896107-33-8

Molecular Formula

C12H13F2NO4

Molecular Weight

273.23 g/mol

IUPAC Name

diethyl 2-(3,5-difluoropyridin-2-yl)propanedioate

InChI

InChI=1S/C12H13F2NO4/c1-3-18-11(16)9(12(17)19-4-2)10-8(14)5-7(13)6-15-10/h5-6,9H,3-4H2,1-2H3

InChI Key

RHJHXQJBPCEKKR-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C1=C(C=C(C=N1)F)F)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2,3,5-trifluoro-pyridine (2 g, 15.02 mmol) in dimethyl sulfoxide (20 mL) was added diethyl malonate (4.60 g, 28.72 mmol). Then cesium carbonate (9.35 g, 28.72 mmol) was added and the reaction mixture was heated to 110° C. for 16 hours. The reaction mixture was cooled to room temperature and diluted with ethyl acetate (100 mL). The organic layer was washed with water (2×25 mL), brine (25 mL), dried over sodium sulphate and evaporated in vacuo to afford the title compound as oil in 85% yield, 3.5 g.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
4.6 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
cesium carbonate
Quantity
9.35 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
solvent
Reaction Step Three
Yield
85%

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